Cas no 3842-27-1 (2-(hydroxymethyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 2-(hydroxymethyl)-3,4-dihydropyrimidin-4-one
• CAS No: 3842-27-1
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 296613
• PubChem ID: 15367171
• Update Time: 2025-04-19

2-(hydroxymethyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,2-(hydroxymethyl)-
• 2-(hydroxymethyl)-1H-pyrimidin-6-one
• 2-(HYDROXYMETHYL)-4(1H)-PYRIMIDINONE
• 2-Pyrimidinemethanol,4-hydroxy- (7CI,8CI)
• 4(1H)-Pyrimidinone, 2-(hydroxymethyl)- (9CI)
• 2-(hydroxymethyl)-3,4-dihydropyrimidin-4-one
• 2-(HYDROXYMETHYL)-3H-PYRIMIDIN-4-ONE
• 3842-27-1
• EN300-100263
• AKOS016052400
• 2-(Hydroxymethyl)pyrimidin-4-ol
• SB56397

• Inchi： 1S/C5H6N2O2/c8-3-4-6-2-1-5(9)7-4/h1-2,8H,3H2,(H,6,7,9)
• InChI Key： QAXDROBXGAMHIE-UHFFFAOYSA-N
• SMILES： OCC1=NC=CC(N1)=O

Computed Properties

• Exact Mass: 126.04298
• Monoisotopic Mass: 126.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• PSA: 61.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones